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Compound of Interest

Compound Name: 5-Phenoxyquinolin-2(1H)-one

Cat. No.: B15353652 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Phenoxyquinolin-2(1H)-one was

located. The following guidance is synthesized from safety data for structurally related quinoline

derivatives and general laboratory safety protocols. Researchers should handle this compound

with caution and perform a thorough risk assessment before commencing any work.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 5-Phenoxyquinolin-2(1H)-one. The following

procedural guidance outlines the necessary personal protective equipment (PPE), handling

protocols, and disposal plans to ensure a safe laboratory environment.

Hazard Summary and Personal Protective
Equipment (PPE)
Based on data for related quinoline compounds, 5-Phenoxyquinolin-2(1H)-one should be

treated as a potentially hazardous substance. Exposure can occur through inhalation,

ingestion, or skin contact.[1] Prolonged exposure to quinoline derivatives has been associated

with adverse health effects, including liver and kidney toxicity.[1] Therefore, strict safety

protocols are mandatory.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1 or

European Standard EN166

standards.[2][3] A face shield

should be worn over safety

glasses if there is a risk of

splashing or explosion.[4]

To protect against splashes

and airborne particles.

Skin Protection

Disposable nitrile gloves

should be worn and inspected

before each use.[4] A lab coat

should be worn and buttoned

to cover as much skin as

possible.[4]

To prevent skin contact with

the chemical.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[2][5] If exposure limits are

exceeded or if irritation is

experienced, a NIOSH/MSHA

or European Standard EN 149

approved respirator should be

used.[2][3]

To prevent inhalation of dust or

vapors.

Footwear
Closed-toe and closed-heel

shoes must be worn.[4]
To protect feet from spills.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is essential to minimize exposure and maintain

the integrity of the compound.

Experimental Workflow:
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Preparation

Experimentation

Cleanup and Disposal

1. Don Required PPE

2. Prepare Workspace in Fume Hood

3. Weigh Compound

4. Perform Experiment

5. Quench Reaction (if applicable)

6. Segregate Waste

7. Decontaminate Workspace

8. Doff PPE

Click to download full resolution via product page

Caption: Workflow for handling 5-Phenoxyquinolin-2(1H)-one.
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Storage:

Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[3][5]

Protect from light and moisture.[5]

Incompatible materials include strong oxidizing agents and strong acids.[2][3]

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Emergency Scenario Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

[2] Remove contact lenses if present and easy

to do. Continue rinsing.[2] Seek medical

attention.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If you feel unwell, call

a poison center or doctor.

Ingestion
Do NOT induce vomiting.[2] Rinse mouth with

water. Seek immediate medical attention.[2]

Spill

Evacuate the area.[6] Eliminate all ignition

sources.[6] Absorb the spill with an inert material

such as vermiculite, dry sand, or earth and

place it into a sealed container for disposal.[6]

Do not wash into the sewer.[6]

Disposal Plan
All waste generated from handling 5-Phenoxyquinolin-2(1H)-one must be treated as

hazardous waste.
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Waste Management:

Contaminated Solids
(Gloves, paper towels, etc.)

Hazardous Waste Container (Solid)

Contaminated Liquids
(Solvents, reaction mixtures)

Hazardous Waste Container (Liquid)

Contaminated Sharps
(Needles, glassware)

Sharps Container

Licensed Waste Disposal

Click to download full resolution via product page

Caption: Waste disposal logical flow.

Disposal Guidelines:

Dispose of contents and containers in accordance with local, regional, and national

regulations.[5]

Do not allow the product to enter drains.

Contaminated packaging should be treated as the product itself.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service for specific disposal instructions.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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